4-(4-Fluorotetrahydro-2H-pyran-4-yl)benzonitrile

• Molecular Formula: C12H12FNO
• Molecular Weight: 205.23 g/mol
• IUPAC Name: 4-(4-fluorooxan-4-yl)benzonitrile
• InChI: InChI=1S/C12H12FNO/c13-12(5-7-15-8-6-12)11-3-1-10(9-14)2-4-11/h1-4H,5-8H2
• InChI Key: MZECYPGZUORQDF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC=C(C=C2)C#N)F

Description

4-(4-Fluorotetrahydro-2H-pyran-4-yl)benzonitrile is a useful research compound. Its molecular formula is C12H12FNO and its molecular weight is 205.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a suspension of 4-(4-hydroxytetrahydro-2H-pyran-4-yl)benzonitrile (Step 1 of Intermediate 1,300 mg, 1.48 mmol) in dichloromethane (28 mL) was added dropwise N-ethyl-N-(trifluoro-λ4-sulfanyl)ethanamine (586 mg, 1.77 mmol, dissolved in 2 mL dichloromethane) at a temperature of −78° C. After 30 minutes at this temperature, the reaction mixture was rapidly warmed to −20° C. by the aid of a water/ice bath for no longer than 30 seconds whereupon NaOH (1N aq., 10 mL) was added and the reaction mixture was allowed to warm to rt. The mixture was diluted with water (100 mL) and extracted with diethyl ether. The organic extract was dried with anhydrous magnesium sulfate and filtered. After evaporation of the solvent, the crude product was purified by MPLC (silica, cyclohexane/ethyl acetate 20:1→4:1) to afford the title compound in pure form (267 mg, 88%): 1H NMR (400 MHz, CDCl3) δ 7.68 (d, 2H), 7.50 (d, 2H), 3.98-3.83 (m, 4H), 2.23-2.05 (m, 2H), 1.91-1.85 (m, 2H).